7-chloro-4-(4-isopropylbenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-chloro-4-[(4-propan-2-ylphenyl)methyl]-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C19H20ClNO2/c1-13(2)15-5-3-14(4-6-15)10-21-11-16-9-17(20)7-8-18(16)23-12-19(21)22/h3-9,13H,10-12H2,1-2H3
• InChI Key: DFTOYYIVLUWVLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CC3=C(C=CC(=C3)Cl)OCC2=O
• Molecular Formula: C19H20ClNO2
• Molecular Weight: 329.8 g/mol

Description

7-Chloro-4-(4-isopropylbenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, also known as 7-chloro-4-isopropylbenzyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, is an organic compound that is used in a variety of scientific research applications. It is a synthetic derivative of the benzoxazepinone class of compounds, which are heterocyclic compounds with a six-membered ring containing two oxygen atoms and four carbon atoms. This compound is a white crystalline solid with a molecular weight of 315.8 g/mol and a melting point of 117-118 °C.

Scientific Research Applications

Synthesis of Benzodiazepine Derivatives

A new method for the synthesis of 4,5-dihydro-1,4-benzothiazepin-3(2H)-ones derivatives, which are structurally related to the compound of interest, has been developed. This method involves the acylation of N-substituted 2-chloro-5-nitrobenzylamines with specific chlorides, followed by the removal of the S-acetyl protecting group and intramolecular nucleophilic substitution. The oxidation of these derivatives to their corresponding 1,1-dioxides has also been explored, indicating a route for the synthesis of various benzodiazepine derivatives (Volovnenko et al., 2011).

Reactions in Various Conditions

Research has also focused on the reactions of benzodiazepine derivatives in different pH solutions. For instance, diazepam and its derivatives undergo various transformations depending on the pH of the solution. These transformations include ring-opening reactions, conversion to different intermediates, and formation of specific products in acidic, neutral, and alkaline environments. Understanding these reactions helps in grasping the chemical behavior of benzodiazepines under different conditions (Yang, 1998).

Characterization and Analysis

The Fourier transform Raman and infrared vibrational studies of diazepam and four closely related 1,4-benzodiazepines have been conducted. This research provides detailed insights into the molecular structure and vibrational frequencies, offering a means of identification and differentiation among benzodiazepine drugs. Such spectroscopic analyses are crucial for understanding the structural aspects and for the quality control of these compounds (Neville & Shurvell, 1990).